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Compound of Interest

Compound Name: Bismerthiazol

Cat. No.: B1226852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bismerthiazol is a systemic bactericide and a known plant defense activator. It is effective

against a range of plant pathogenic bacteria, primarily from the Xanthomonas genus, the

causal agents of diseases such as bacterial leaf blight in rice and citrus canker.[1][2][3] Beyond

its direct antimicrobial properties, Bismerthiazol also functions as a chemical elicitor, inducing

systemic acquired resistance (SAR) in plants by activating various defense-related signaling

pathways.[3][4] This dual mode of action makes it a valuable tool for research in plant

pathology, plant immunology, and the development of novel crop protection strategies.

These application notes provide detailed protocols for the preparation of Bismerthiazol
formulations for experimental use, along with a summary of its biological activity and

mechanism of action.
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Property Value

IUPAC Name

5-[[(2-sulfanylidene-3H-1,3,4-thiadiazol-5-

yl)amino]methylamino]-3H-1,3,4-thiadiazole-2-

thione

Molecular Formula C₅H₆N₆S₄

Molecular Weight 278.40 g/mol

Appearance White to light yellow crystalline powder

Solubility

Poorly soluble in water. Soluble in organic

solvents such as N,N-dimethylformamide

(DMF).

Data Presentation: Biological Activity of
Bismerthiazol
The following table summarizes the effective concentrations of Bismerthiazol against various

plant pathogens.
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Pathogen Host Plant EC₅₀ (in vitro)
Effective
Concentration
(in planta)

Reference(s)

Xanthomonas

oryzae pv.

oryzae (Xoo)

Rice ~12 µg/mL

150 µg/mL (98%

reduction in

lesion length)

[1]

Xanthomonas

oryzae pv.

oryzicola

Rice ~18 µg/mL Not specified [1]

Xanthomonas

citri subsp. citri
Citrus 85 µg/mL

≥300 µg/mL

(>90% reduction

in pathogen

level)

[1]

Xanthomonas

axonopodis pv.

citri (Xac)

Citrus Not specified Not specified [5]

Pseudomonas

syringae pv.

actinidiae (Psa)

Kiwifruit Not specified Not specified [5]

Experimental Protocols
Preparation of Bismerthiazol Stock Solution (10 mg/mL)
This protocol describes the preparation of a 10 mg/mL stock solution of Bismerthiazol in N,N-

dimethylformamide (DMF).

Materials:

Bismerthiazol powder (≥98% purity)

N,N-dimethylformamide (DMF), analytical grade

Sterile, amber glass vials or bottles
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Analytical balance

Magnetic stirrer and stir bar

Sterile filter (0.22 µm), compatible with organic solvents

Procedure:

In a chemical fume hood, weigh out 100 mg of Bismerthiazol powder and transfer it to a

sterile amber glass vial.

Add 10 mL of DMF to the vial.

Place a sterile magnetic stir bar in the vial and cap it securely.

Stir the solution on a magnetic stirrer at room temperature until the Bismerthiazol is
completely dissolved.

For applications requiring sterile conditions, filter-sterilize the stock solution using a 0.22 µm

syringe filter into a new sterile amber vial.

Label the vial clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at -20°C for long-term storage. For short-term use, it can be stored

at 4°C for up to one week. Protect from light.

Preparation of Working Solutions for Plant Treatment
This protocol provides instructions for diluting the stock solution to prepare working solutions

for root and spray applications.

Materials:

Bismerthiazol stock solution (10 mg/mL)

Sterile distilled water

Tween® 20 or Tween® 60 (surfactant)
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Sterile conical tubes or flasks

4.2.1. Root Treatment Solution (e.g., 50 mg/L)

To prepare 100 mL of a 50 mg/L (50 µg/mL) working solution, add 500 µL of the 10 mg/mL

Bismerthiazol stock solution to 99.5 mL of sterile distilled water.

Add a surfactant, such as Tween® 20 or Tween® 60, to a final concentration of 0.01% (v/v)

to aid in dispersion. For 100 mL, this would be 10 µL.

Mix the solution thoroughly by vortexing or inverting the tube.

This working solution is now ready for use in hydroponic systems or for soil drench

applications.

4.2.2. Spray Treatment Solution (e.g., 100 mg/L)

To prepare 100 mL of a 100 mg/L (100 µg/mL) working solution, add 1 mL of the 10 mg/mL

Bismerthiazol stock solution to 99 mL of sterile distilled water.

Add a surfactant, such as Tween® 20 or Tween® 60, to a final concentration of 0.01% (v/v).

Mix thoroughly.

The solution is now ready to be applied to plant foliage using a fine-mist sprayer.

Mechanism of Action and Signaling Pathways
Bismerthiazol exhibits a dual mode of action: direct antimicrobial activity and induction of plant

defense responses.

Direct Antimicrobial Action: Bismerthiazol directly inhibits the growth of pathogenic bacteria.[1]

Induction of Plant Defense: Bismerthiazol is a potent elicitor of systemic acquired resistance

(SAR) in plants. The specific signaling pathways activated can vary depending on the plant

species.
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In Rice: Bismerthiazol treatment induces the biosynthesis of jasmonic acid (JA), jasmonoyl-

isoleucine (JA-Ile), ethylene (ET), and hydrogen peroxide (H₂O₂).[4] These signaling

molecules are key components of the induced resistance pathway against pathogens and

herbivores.[3][4] The salicylic acid (SA) pathway does not appear to be significantly induced

in rice by Bismerthiazol.[4]

In Citrus: In contrast to rice, Bismerthiazol application in citrus activates the salicylic acid

(SA) signaling pathway.[1] This is evidenced by the upregulation of SA-responsive

pathogenesis-related (PR) genes such as PR1, PR2, and CHI, as well as the key regulatory

gene NPR1 (Nonexpresser of PR genes 1).[1]
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Experimental workflow for Bismerthiazol application.
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Bismerthiazol-induced signaling pathways in plants.

Safety Precautions
Bismerthiazol is a chemical reagent and should be handled with appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat.

All handling of the solid compound and concentrated stock solutions should be performed in

a certified chemical fume hood.

Consult the Safety Data Sheet (SDS) for Bismerthiazol for complete safety and handling

information.
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Dispose of chemical waste according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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